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Compound of Interest

Compound Name: Methymycin

Cat. No.: B1233876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing a cell-free system derived

from Streptomyces venezuelae for the study of methymycin biosynthesis. This in vitro platform

offers a powerful tool for dissecting enzymatic pathways, screening enzyme variants, and

producing novel macrolide analogues in a controlled environment, free from cellular

constraints.

Introduction
Methymycin is a 12-membered macrolide antibiotic produced by Streptomyces venezuelae. Its

biosynthesis is orchestrated by a modular type I polyketide synthase (PKS), followed by

tailoring reactions including glycosylation and hydroxylation.[1] The methymycin/pikromycin

biosynthetic pathway is a model system for studying metabolic diversity in natural product

synthesis.[1] A cell-free system provides direct access to the enzymatic machinery, enabling

precise control over reaction conditions and substrate availability. This approach accelerates

the design-build-test-learn cycle for engineering novel bioactive compounds.

Methymycin Biosynthetic Pathway
The biosynthesis of methymycin begins with the assembly of the polyketide backbone, 10-

deoxymethynolide, by the PikA polyketide synthase. This is followed by glycosylation with TDP-

D-desosamine, catalyzed by a glycosyltransferase (DesVII), and subsequent hydroxylation by a

cytochrome P450 monooxygenase (PikC) to yield methymycin.[1]
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Polyketide Synthesis (PikA PKS)

Tailoring Reactions

Propionyl-CoA 10-deoxymethynolidePikAI-PikAIV

Methylmalonyl-CoA

YC-17

DesVII (Glycosylation)

MethymycinPikC (Hydroxylation)TDP-D-desosamine
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1. S. venezuelae Culture

2. Cell Harvest & Lysis

3. S30 Cell Extract Preparation

4. Cell-Free Reaction Setup

Add DNA (PikA, DesVII, PikC),
precursors, cofactors, energy source

5. Incubation

6. Product Extraction

7. HPLC/LC-MS Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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